Cas no 1428237-71-1 (4-Bromo-3,3,4,4-tetrafluorobutane-1-sulfonyl chloride)

• Product Name: 4-Bromo-3,3,4,4-tetrafluorobutane-1-sulfonyl chloride
• CAS No: 1428237-71-1
• MF: C₄H₄BrClF₄O₂S
• MW: 307.488972663879
• MDL: MFCD32692282
• CID: 5669026
• PubChem ID: 89465995
• Update Time: 2025-10-30

4-Bromo-3,3,4,4-tetrafluorobutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3,3,4,4-tetrafluorobutane-1-sulfonyl chloride
• PLGPYICAYSTZLQ-UHFFFAOYSA-N
• 1428237-71-1
• EN300-26862641
• SCHEMBL14814735
• 4-Bromo-3,3,4,4-tetrafluoro-1-butanesulfonyl chloride
• 4-Bromo-3,3,4,4-tetrafluorobutane-1-sulfonyl chloride

• MDL： MFCD32692282
• Inchi： 1S/C4H4BrClF4O2S/c5-4(9,10)3(7,8)1-2-13(6,11)12/h1-2H2
• InChI Key： PLGPYICAYSTZLQ-UHFFFAOYSA-N
• SMILES： BrC(C(CCS(=O)(=O)Cl)(F)F)(F)F

Computed Properties

• Exact Mass: 305.87400g/mol
• Monoisotopic Mass: 305.87400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.897±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 233.4±40.0 °C(Predicted)

Additional information on 4-Bromo-3,3,4,4-tetrafluorobutane-1-sulfonyl chloride

Research Brief on 4-Bromo-3,3,4,4-tetrafluorobutane-1-sulfonyl chloride (CAS: 1428237-71-1): Recent Advances and Applications

4-Bromo-3,3,4,4-tetrafluorobutane-1-sulfonyl chloride (CAS: 1428237-71-1) is a specialized fluorinated sulfonyl chloride derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile building block for the synthesis of sulfonamide-based molecules, which are pivotal in drug discovery and material science. Recent studies have highlighted its potential in the development of novel therapeutics, agrochemicals, and advanced materials due to its unique reactivity and fluorine-rich structure.

In a 2023 study published in the Journal of Fluorine Chemistry, researchers explored the synthetic utility of 4-Bromo-3,3,4,4-tetrafluorobutane-1-sulfonyl chloride in the preparation of fluorinated sulfonamides. The study demonstrated that this compound exhibits high reactivity toward nucleophiles, enabling efficient one-step sulfonylation reactions under mild conditions. The resulting sulfonamides showed enhanced metabolic stability and bioavailability, making them promising candidates for drug development. The study also emphasized the compound's role in introducing fluorine atoms into bioactive molecules, a strategy widely employed to improve pharmacokinetic properties.

Another notable application of 4-Bromo-3,3,4,4-tetrafluorobutane-1-sulfonyl chloride was reported in a 2024 ACS Medicinal Chemistry Letters article, where it was used as a key intermediate in the synthesis of covalent inhibitors targeting cysteine proteases. The researchers leveraged the electrophilic nature of the sulfonyl chloride group to design irreversible inhibitors with high selectivity and potency. The study underscored the compound's utility in medicinal chemistry, particularly in the development of targeted therapies for diseases such as cancer and infectious diseases.

Beyond pharmaceutical applications, 4-Bromo-3,3,4,4-tetrafluorobutane-1-sulfonyl chloride has also found use in material science. A recent Polymer Chemistry publication (2024) detailed its incorporation into fluorinated polymers, which exhibit exceptional thermal stability and chemical resistance. The compound's ability to introduce both sulfonyl and fluorine functionalities into polymer backbones was highlighted as a key advantage for designing high-performance materials for extreme environments.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 4-Bromo-3,3,4,4-tetrafluorobutane-1-sulfonyl chloride due to its sensitivity to moisture and potential reactivity hazards. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity while ensuring safety. For instance, a 2023 Organic Process Research & Development study proposed a continuous-flow synthesis approach, which not only enhanced efficiency but also minimized risks associated with batch processing.

In conclusion, 4-Bromo-3,3,4,4-tetrafluorobutane-1-sulfonyl chloride (CAS: 1428237-71-1) represents a valuable tool in modern chemical and pharmaceutical research. Its unique structural features and reactivity profile continue to inspire innovative applications across multiple disciplines. Future research is expected to further explore its potential in drug discovery, materials science, and beyond, while addressing current limitations in synthesis and scalability.